Cas no 474-87-3 (∆8,9-Dehydro Estrone)

• Product Name: ∆8,9-Dehydro Estrone
• CAS No: 474-87-3
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 324947
• Update Time: 2025-04-19

∆8,9-Dehydro Estrone Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10),8-tetraen-17-one,3-hydroxy-
• ?8,9-Dehydro Estrone
• 8,9-Dehydro Estrone
• ∆8,9-Dehydro Estrone
• 3-Hydroxyestra-1,3,5(10),7-tetraen-17-one
• DELTA-8,9-DEHYDROESTRONE-D4
• 8,9-dehydroasterolid
• 8,9-Dehydroasterolide
• 8-dehydroestrone
• atractylenolide I
• delta8,9-dehydroestrone

• Inchi： 1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,16,19H,2,4,6-9H2,1H3/t16-,18-/m0/s1
• InChI Key： OUGSRCWSHMWPQE-WMZOPIPTSA-N
• SMILES： O=C1CC[C@H]2C3CCC4C=C(C=CC=4C=3CC[C@@]21C)O

Computed Properties

• Exact Mass: 268.14600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 42
• XLogP3: 2.4

Experimental Properties

• Melting Point: 219-221°C
• PSA: 37.30000
• LogP: 3.73750